Cas no 2307779-22-0 (rac-methyl (3aR,7aR)-5-methyl-octahydro-1H-pyrrolo3,4-cpyridine-7a-carboxylate, cis)

• Product Name: rac-methyl (3aR,7aR)-5-methyl-octahydro-1H-pyrrolo3,4-cpyridine-7a-carboxylate, cis
• CAS No: 2307779-22-0
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• MDL: MFCD26937602
• CID: 5683834
• PubChem ID: 86767727
• Update Time: 2025-06-08

rac-methyl (3aR,7aR)-5-methyl-octahydro-1H-pyrrolo3,4-cpyridine-7a-carboxylate, cis Chemical and Physical Properties

Names and Identifiers

• rel-Methyl (3aR,7aR)-octahydro-5-methyl-7aH-pyrrolo[3,4-c]pyridine-7a-carboxylate (ACI)
• 7aH-Pyrrolo[3,4-c]pyridine-7a-carboxylic acid, octahydro-5-methyl-, methyl ester, (3aR,7aR)-rel- (ACI)
• rac-methyl (3aR,7aR)-5-methyl-octahydro-1H-pyrrolo3,4-cpyridine-7a-carboxylate, cis

• MDL： MFCD26937602
• Inchi： 1S/C10H18N2O2/c1-12-4-3-10(9(13)14-2)7-11-5-8(10)6-12/h8,11H,3-7H2,1-2H3/t8-,10+/m1/s1
• InChI Key： OBFGEDMBTCZRMU-SCZZXKLOSA-N
• SMILES： C([C@]12CCN(C)C[C@H]1CNC2)(=O)OC

Additional information on rac-methyl (3aR,7aR)-5-methyl-octahydro-1H-pyrrolo3,4-cpyridine-7a-carboxylate, cis

Professional Introduction to Rac-Methyl (3aR,7aR)-5-Methyl-Octahydro-1H-Pyrrolo[3,4-c]Pyridine-7a-Carboxylate, Cis (CAS No: 2307779-22-0)

Rac-methyl (3aR,7aR)-5-methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-7a-carboxylate, cis, identified by the chemical compound code CAS No: 2307779-22-0, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic structures, specifically incorporating a pyrrolopyridine scaffold, which is known for its versatile biological activities and potential therapeutic applications.

The molecular structure of this compound features a complex arrangement of atoms, including a cyclohexane ring fused with a pyrrole ring and an additional pyridine moiety. The stereochemistry of the molecule is defined by the specific configuration at the 3a and 7a positions, denoted as (3aR,7aR), which plays a crucial role in determining its biological interactions and efficacy. The presence of a methyl group at the 5-position further enhances the structural complexity and may contribute to unique pharmacological properties.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrrolopyridine derivatives due to their ability to interact with various biological targets. Research has demonstrated that these compounds can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific stereochemistry of rac-methyl (3aR,7aR)-5-methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-7a-carboxylate, cis, makes it an intriguing candidate for further investigation in drug discovery.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of novel therapeutics. The pyrrolopyridine core is a privileged scaffold that has been extensively studied for its binding affinity to numerous biological receptors and enzymes. For instance, studies have shown that derivatives of this scaffold can interact with targets involved in pain perception, neurodegenerative diseases, and cancer progression. The unique stereochemical configuration of this compound may enhance its selectivity and reduce off-target effects, making it a promising candidate for further development.

The synthesis of rac-methyl (3aR,7aR)-5-methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-7a-carboxylate, cis, involves multi-step organic transformations that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies have been employed to achieve the desired molecular architecture efficiently. Techniques such as asymmetric hydrogenation and chiral auxiliaries have been crucial in establishing the correct stereochemical configuration at the key stereocenters. These synthetic strategies not only highlight the synthetic challenge but also showcase the advancements in organic chemistry that enable the preparation of complex molecules like this one.

Recent studies have also explored the pharmacokinetic properties of this compound to assess its potential as a drug candidate. Pharmacokinetic profiling is essential for understanding how a drug behaves within the body after administration. This includes evaluating parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity. Preliminary data suggest that rac-methyl (3aR,7aR)-5-methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-7a-carboxylate exhibits favorable pharmacokinetic properties in preclinical models, indicating its potential for further development into a therapeutic agent.

The biological activity of this compound has been evaluated through various in vitro and in vivo assays. These studies have revealed promising results regarding its interaction with specific biological targets. For example, experiments have shown that it can modulate the activity of enzymes and receptors involved in disease pathways. The precise stereochemistry of the molecule appears to be critical for its biological activity, underscoring the importance of maintaining accurate stereochemical configuration during synthesis.

In conclusion, rac-methyl (3aR,7aR)-5-methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-7a-carboxylate, cis, identified by CAS No: 2307779-22-0, represents a significant advancement in pharmaceutical chemistry. Its complex molecular structure and unique stereochemical configuration make it an attractive candidate for further research and development. With ongoing studies exploring its pharmacological potential and favorable pharmacokinetic properties, this compound holds promise for contributing to novel therapeutic strategies in various medical fields.